THRβ Binding Affinity vs. T3 and GC-1
在体外放射性标记甲状腺激素置换实验中，ZTA-261与T3和GC-1对THRβ的结合亲和力被直接头对头测定。ZTA-261的IC50值为6.3 nM，与T3（3.6 nM）和GC-1（3.4 nM）处于同一纳摩尔级别 [1]。值得注意的是，在另一组平行实验中，三个化合物的IC50值分别为ZTA-261 5.8 nM、T3 2.9 nM、GC-1 3.1 nM，进一步验证了亲和力的可比性 [2]。
ZTA-261: 6.3 nM
T3: 3.6 nM
GC-1: 3.4 nM
T3: 3.6 nM
GC-1: 3.4 nM
Comparable THRβ engagement supports parallel pathway activation studies.
In vitro radiolabeled TH displacement assay.
甲状腺激素受体
THRβ激动剂
脂质代谢
| Evidence Dimension | THRβ结合亲和力 (IC50, nM) |
|---|---|
| Target Compound Data | 6.3 nM |
| Comparator Or Baseline | T3: 3.6 nM; GC-1: 3.4 nM |
| Quantified Difference | ZTA-261亲和力约为T3的57%，约为GC-1的54% |
| Conditions | 体外放射性标记甲状腺激素置换实验 (in vitro radiolabeled TH displacement assay) |
Why This Matters
THRβ结合亲和力是评估化合物激活脂质代谢能力的核心指标；ZTA-261与T3和GC-1处于同一纳摩尔水平，表明其具备可比的内在活性基础，为后续体内药效比较提供了等效的起点。
甲状腺激素受体
THRβ激动剂
脂质代谢
- [1] Nambo M, Nishiwaki-Ohkawa T, Ito A, et al. Synthesis and preclinical testing of a selective beta-subtype agonist of thyroid hormone receptor ZTA-261. Commun Med (Lond). 2024;4:152. Fig. 1 and Table 1. View Source
- [2] Compound useful as thyroid hormone receptor beta subtype agonist. European Patent Office. Data from Fig. 1 and Table 1. View Source
